3-(3-chlorophenyl)-4-ethyl-5-[(2-fluorobenzyl)thio]-4H-1,2,4-triazole

• IUPAC Name: 3-(3-chlorophenyl)-4-ethyl-5-[(2-fluorophenyl)methylsulfanyl]-1,2,4-triazole
• InChI: InChI=1S/C17H15ClFN3S/c1-2-22-16(12-7-5-8-14(18)10-12)20-21-17(22)23-11-13-6-3-4-9-15(13)19/h3-10H,2,11H2,1H3
• InChI Key: RMJUBPNQEZUVMG-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC2=CC=CC=C2F)C3=CC(=CC=C3)Cl
• Molecular Formula: C17H15ClFN3S
• Molecular Weight: 347.8 g/mol

Description

3-(3-chlorophenyl)-4-ethyl-5-[(2-fluorobenzyl)thio]-4H-1,2,4-triazole, also known as fluconazole, is a synthetic antifungal drug that belongs to the triazole class of antifungals. It is widely used in the treatment of various fungal infections, including candidiasis, cryptococcal meningitis, and dermatophytosis.

Mechanism of Action

Fluconazole works by inhibiting the synthesis of ergosterol, a key component of fungal cell membranes. This leads to the disruption of membrane integrity and ultimately cell death. Unlike other antifungal drugs, 3-(3-chlorophenyl)-4-ethyl-5-[(2-fluorobenzyl)thio]-4H-1,2,4-triazole has a selective affinity for fungal cells and does not affect human cells.
Biochemical and physiological effects:
Fluconazole has been shown to have minimal toxicity and is generally well tolerated by patients. However, it can have some side effects, such as nausea, vomiting, and liver toxicity. It is also known to interact with other drugs, such as warfarin, and should be used with caution in patients with liver or kidney disease.

Advantages and Limitations for Lab Experiments

Fluconazole is a widely used antifungal drug and is readily available for use in lab experiments. It has a well-established mechanism of action and is effective against a broad range of fungal species. However, it is important to note that 3-(3-chlorophenyl)-4-ethyl-5-[(2-fluorobenzyl)thio]-4H-1,2,4-triazole is not effective against all fungal infections and may not be suitable for certain experiments.

Future Directions

There are several potential future directions for research on 3-(3-chlorophenyl)-4-ethyl-5-[(2-fluorobenzyl)thio]-4H-1,2,4-triazole. One area of interest is the development of new formulations or delivery methods to improve its efficacy and reduce side effects. Another area of research is the investigation of this compound's potential use in the treatment of other diseases, such as cancer and Alzheimer's disease. Additionally, there is a need for further studies to understand the mechanisms of resistance to this compound and to develop new antifungal drugs with improved efficacy.

Scientific Research Applications

Fluconazole has been extensively studied for its antifungal properties and is used as a standard treatment for various fungal infections. It has also been investigated for its potential use in the treatment of other diseases, such as cancer and Alzheimer's disease. Fluconazole has been shown to inhibit the growth of cancer cells and reduce the production of beta-amyloid, a protein associated with Alzheimer's disease.